Cas no 60061-60-1 (4-bromo-3-(propan-2-yl)-1H-pyrazole)
4-bromo-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-isopropyl-1H-pyrazole
- 4-Bromo-5-isopropyl-1H-pyrazole
- 4-bromo-5-isopropyl-1H-pyrazole(SALTDATA: FREE)
- 4-bromo-5-propan-2-yl-1H-pyrazole
- 4-bromo-3-(propan-2-yl)-1H-pyrazole
- 4-bromo-5-(propan-2-yl)-1H-pyrazole
- 1H-Pyrazole, 4-bromo-3-(1-methylethyl)-
- 4-bromo-3-isopropylpyrazole
- 4-bromo-3-i-propyl-1H-pyrazole
- LYGXWTVFFARCIJ-UHFFFAOYSA-N
- 4-bromo-3-isopropyl-2H-pyrazole
- 3-Isopropyl-4-bromo-1H-pyrazole
- EN300-111730
- DB-367514
- AMY33816
- SY024900
- CS-0050998
- DTXSID50617389
- STL583996
- SB21903
- 60061-60-1
- AKOS005174622
- AKOS025394771
- SCHEMBL2187502
- 4-Bromo-5-isopropyl-1H-pyrazole, AldrichCPR
- 4-Bromo-5-isopropylpyrazole
- SCHEMBL9970935
- AS-34886
- Z1436472671
- MFCD14657923
- MFCD16249535
- AKOS010654460
- ALBB-014841
- 1H-pyrazole, 4-bromo-5-(1-methylethyl)-
-
- MDL: MFCD14657923
- Inchi: 1S/C6H9BrN2/c1-4(2)6-5(7)3-8-9-6/h3-4H,1-2H3,(H,8,9)
- InChI Key: LYGXWTVFFARCIJ-UHFFFAOYSA-N
- SMILES: BrC1C=NNC=1C(C)C
Computed Properties
- Exact Mass: 187.99500
- Monoisotopic Mass: 187.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 2.1
Experimental Properties
- PSA: 28.68000
- LogP: 2.29560
4-bromo-3-(propan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064636-5g |
4-Bromo-5-isopropyl-1H-pyrazole |
60061-60-1 | 95% | 5g |
£197.00 | 2022-03-01 | |
| Fluorochem | 064636-1g |
4-Bromo-5-isopropyl-1H-pyrazole |
60061-60-1 | 95% | 1g |
£58.00 | 2022-03-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06110-50g |
4-bromo-3-(propan-2-yl)-1H-pyrazole |
60061-60-1 | 95% | 50g |
$1500 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM534-200mg |
4-bromo-3-(propan-2-yl)-1H-pyrazole |
60061-60-1 | 98% | 200mg |
135.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM534-1g |
4-bromo-3-(propan-2-yl)-1H-pyrazole |
60061-60-1 | 98% | 1g |
482.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM534-50mg |
4-bromo-3-(propan-2-yl)-1H-pyrazole |
60061-60-1 | 98% | 50mg |
55.0CNY | 2021-08-05 | |
| TRC | B696508-100mg |
4-Bromo-3-isopropyl-1H-pyrazole |
60061-60-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696508-250mg |
4-Bromo-3-isopropyl-1H-pyrazole |
60061-60-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696508-500mg |
4-Bromo-3-isopropyl-1H-pyrazole |
60061-60-1 | 500mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B696508-1g |
4-Bromo-3-isopropyl-1H-pyrazole |
60061-60-1 | 1g |
$ 155.00 | 2023-04-18 |
4-bromo-3-(propan-2-yl)-1H-pyrazole Suppliers
4-bromo-3-(propan-2-yl)-1H-pyrazole Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 4-bromo-3-(propan-2-yl)-1H-pyrazole
Recent Advances in the Study of 4-bromo-3-(propan-2-yl)-1H-pyrazole (CAS: 60061-60-1) in Chemical Biology and Pharmaceutical Research
The compound 4-bromo-3-(propan-2-yl)-1H-pyrazole (CAS: 60061-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyrazole core substituted with a bromine atom and an isopropyl group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, highlighting its importance in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-bromo-3-(propan-2-yl)-1H-pyrazole derivatives as selective inhibitors of JAK3 kinase, a target implicated in autoimmune diseases. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency while maintaining excellent selectivity over other JAK family members. This breakthrough suggests promising therapeutic applications for conditions such as rheumatoid arthritis and psoriasis.
In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that novel analogs derived from 4-bromo-3-(propan-2-yl)-1H-pyrazole exhibited potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as confirmed through fluorescence microscopy and membrane potential assays. These findings address the urgent need for new antibiotics in the face of growing antimicrobial resistance.
Recent synthetic methodology developments have also enhanced access to 4-bromo-3-(propan-2-yl)-1H-pyrazole and its derivatives. A 2024 Nature Protocols paper detailed a microwave-assisted, one-pot synthesis approach that improves yield (85-92%) while reducing reaction time from hours to minutes compared to conventional methods. This advancement facilitates more efficient exploration of structure-activity relationships and accelerates lead compound optimization in drug discovery programs.
The compound's role in agrochemical research has expanded as well, with a 2023 Pest Management Science publication reporting that 4-bromo-3-(propan-2-yl)-1H-pyrazole-based fungicides show exceptional activity against Fusarium species that threaten global food security. Field trials demonstrated both protective and curative effects at application rates significantly lower than commercial standards, suggesting potential for reduced environmental impact while maintaining crop protection efficacy.
Looking forward, the unique structural features of 4-bromo-3-(propan-2-yl)-1H-pyrazole continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials (NCT identifiers withheld for confidentiality) are evaluating its derivatives as potential treatments for oncology and neurodegenerative disorders, with preliminary data expected in late 2024. The compound's versatility, combined with recent synthetic and analytical advancements, positions it as a valuable scaffold for future drug discovery efforts in both academic and industrial settings.
60061-60-1 (4-bromo-3-(propan-2-yl)-1H-pyrazole) Related Products
- 1537445-10-5(4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole)
- 736073-76-0(4-Bromo-3-ethyl-5-methyl-1H-pyrazole)
- 632323-31-0(1H-Pyrazole, 4-bromo-3,5-bis(1,1-dimethylethyl)-)
- 417700-59-5(4-Bromo-5-cyclohexyl-1H-pyrazole)
- 1116093-46-9(4-bromo-3-cyclopentyl-1H-pyrazole)
- 15802-79-6(4-bromo-3-ethyl-1H-Pyrazole)
- 957345-28-7(4-bromo-3-cyclopropyl-1H-pyrazole)
- 60061-63-4(4-Bromo-3-tert-butyl-1H-pyrazole)
- 1552739-60-2(1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one)
- 60061-69-0(4-Bromo-3-isopropyl-5-methyl-1H-pyrazole hydrochloride)